trans-1-Methyl-4-(methylamino)-3-pyrrolidinol dihydrochloride

• IUPAC Name: (3S,4S)-1-methyl-4-(methylamino)pyrrolidin-3-ol;dihydrochloride
• InChI: InChI=1S/C6H14N2O.2ClH/c1-7-5-3-8(2)4-6(5)9;;/h5-7,9H,3-4H2,1-2H3;2*1H/t5-,6-;;/m0../s1
• InChI Key: SWBROZDDXKUGNM-USPAICOZSA-N
• Canonical SMILES: CNC1CN(CC1O)C.Cl.Cl
• Isomeric SMILES: CN[C@H]1CN(C[C@@H]1O)C.Cl.Cl
• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol

Description

Trans-1-Methyl-4-(methylamino)-3-pyrrolidinol dihydrochloride (MPD) is a chemical compound that has been widely used in scientific research. It is a chiral compound that exists in two enantiomeric forms, and its synthesis method has been well-established.

Scientific Research Applications

Synthesis of Heterocycles and Natural Products

The compound trans-1-Methyl-4-(methylamino)-3-pyrrolidinol dihydrochloride, due to its structural attributes, has potential applications in the synthesis of heterocyclic compounds and natural products. Research has shown that enaminones, which are closely related to this compound, are important intermediates in the synthesis of various heterocycles such as pyridine, pyrimidine, and pyrrole derivatives. These heterocycles are common motifs in alkaloid structures, indicating the compound's utility in medicinal chemistry for synthesizing bioactive molecules and potential pharmaceuticals (Negri, Kascheres, & Kascheres, 2004).

Advancements in Pharmacological Agents

Further exploration into the pharmacological implications of pyrrolidine derivatives, which are structurally related to trans-1-Methyl-4-(methylamino)-3-pyrrolidinol dihydrochloride, reveals their versatility in drug discovery. These compounds are integral to developing central nervous system agents that facilitate memory processes and attenuate cognitive function impairments due to various causes. The review of stereochemistry in phenylpiracetam and its methyl derivative highlights the importance of such compounds in enhancing pharmacological profiles and underscores the relationship between molecular configuration and biological properties (Veinberg et al., 2015).

Catalysis and Chemical Transformations

The application of hybrid catalysts in synthesizing 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones) showcases another dimension of the relevance of structures akin to trans-1-Methyl-4-(methylamino)-3-pyrrolidinol dihydrochloride. These compounds serve as key precursors in the pharmaceutical industry, demonstrating their broad applicability in medicinal chemistry for developing lead molecules with significant therapeutic potential (Parmar, Vala, & Patel, 2023).

Bioactive Compound Synthesis

Pyrrolidine, a core structure related to trans-1-Methyl-4-(methylamino)-3-pyrrolidinol dihydrochloride, is widely used in medicinal chemistry to develop treatments for various diseases. The synthesis and functionalization of pyrrolidine rings lead to bioactive molecules with selective target activity, indicating the compound's potential in creating new therapeutic agents. The review emphasizes the influence of steric factors on biological activity and the structure-activity relationship of compounds featuring the pyrrolidine ring, pointing to the significant role of such structures in drug design and discovery (Li Petri et al., 2021).